Cas no 2445-71-8 (2-Hexenoic acid, 4-methyl-, methyl ester)
2445-71-8 structure
Product Name:2-Hexenoic acid, 4-methyl-, methyl ester
CAS No:2445-71-8
MF:C8H14O2
MW:142.195562839508
CID:1417383
PubChem ID:71357927
Update Time:2025-04-20
2-Hexenoic acid, 4-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexenoic acid, 4-methyl-, methyl ester
- methyl 4-methylhex-2-enoate
- Methyl-4-methylhex-2-enoat
- 2445-71-8
- DTXSID60781964
-
- Inchi: 1S/C8H14O2/c1-4-7(2)5-6-8(9)10-3/h5-7H,4H2,1-3H3
- InChI Key: GUADBGOTWRWTRH-UHFFFAOYSA-N
- SMILES: O(C)C(C=CC(C)CC)=O
Computed Properties
- Exact Mass: 142.09942
- Monoisotopic Mass: 142.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Hexenoic acid, 4-methyl-, methyl ester Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2445-71-8 (2-Hexenoic acid, 4-methyl-, methyl ester) Related Products
- 13894-63-8((2E)-2-Hexenoic Acid Methyl Ester)
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- 98272-33-4(2-Propenoic acid, 3-cyclopropyl-, methyl ester)
- 34993-63-0(5-Methyl-2-hex-2-enoic Acid Ethyl Ester)
- 2351-89-5(2-Hexenoic acid,5-methyl-, ethyl ester)
- 75513-56-3(Methyl 5-methyl-2-hexenoate)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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